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Compound of Interest

Compound Name: Propargyl-PEG9-acid

Cat. No.: B11826261 Get Quote

Application Notes and Protocols for Propargyl-
PEG9-acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and application of

Propargyl-PEG9-acid, a heterobifunctional linker commonly utilized in bioconjugation, drug

delivery, and the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Product Information
Identifier Value

Chemical Name Propargyl-PEG9-acid

Synonyms

Propargyl-PEG8-CH2CH2COOH,

4,7,10,13,16,19,22,25,28-Nonaoxahentriacont-

30-ynoic acid

CAS Number 1613752-50-3

Molecular Formula C22H40O11

Molecular Weight 480.55 g/mol
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Proper handling and storage are critical to maintain the integrity and stability of Propargyl-
PEG9-acid.

Storage Recommendations
Condition Temperature Duration Notes

Long-term Storage -20°C[1][2][3] Months to years[2]

Store in a dry, dark

place.[2] The

container should be

tightly sealed.[4]

Short-term Storage 0 - 4°C[2] Days to weeks[2]
Keep dry and

protected from light.[2]

Shipping Ambient Temperature A few weeks

The compound is

stable for short

periods during

shipping.[2][5]

Handling Precautions
It is essential to handle Propargyl-PEG9-acid in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[4][6] Users should wear appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE) Specification

Hand Protection
Chemical-resistant gloves (e.g., Nitrile or

Neoprene).[4][6]

Eye Protection Safety goggles with side-shields.[4][6]

Body Protection Laboratory coat.[4][6]

Respiratory Protection

Use in a chemical fume hood.[6] If a fume hood

is not available, a NIOSH-approved respirator

may be necessary.[6]
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Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[7]

Safety and First Aid
Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Call a physician.[4]

In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite), and

collect it into a sealed container for hazardous waste disposal.[6]

Physicochemical Properties
Property Value

Purity >98% (or refer to the Certificate of Analysis)[2]

Appearance To be determined (often a solid or oil)

Solubility
Soluble in Water, DMSO, DCM, DMF (data for

similar Propargyl-PEG-acid compounds)

Experimental Protocols
Propargyl-PEG9-acid is a versatile linker used in bioconjugation, particularly in "click

chemistry" reactions and for the synthesis of PROTACs.[8] The terminal alkyne group can react
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with azide-containing molecules in a copper-catalyzed azide-alkyne cycloaddition (CuAAC),

while the carboxylic acid can be activated to react with primary amines.

Protocol: Conjugation of Propargyl-PEG9-acid to a
Primary Amine-Containing Molecule
This protocol describes the activation of the carboxylic acid group of Propargyl-PEG9-acid
and its subsequent conjugation to a molecule containing a primary amine.

Materials:

Propargyl-PEG9-acid

Amine-containing molecule of interest

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

Reaction vessel

Stirring apparatus

Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC) for

reaction monitoring

Procedure:

Activation of Propargyl-PEG9-acid: a. Dissolve Propargyl-PEG9-acid (1 equivalent) and

NHS (1.1 equivalents) in anhydrous DMF. b. Add EDC (1.1 equivalents) to the solution. c.

Stir the reaction mixture at room temperature for 4-6 hours, or until the activation is complete

(monitor by TLC or HPLC).

Conjugation to the Amine-Containing Molecule: a. In a separate vessel, dissolve the amine-

containing molecule (1 equivalent) in anhydrous DMF. b. Add the activated Propargyl-PEG9-
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NHS ester solution dropwise to the amine solution. c. Stir the reaction mixture at room

temperature overnight.

Reaction Monitoring and Purification: a. Monitor the progress of the reaction by TLC or

HPLC. b. Upon completion, quench the reaction if necessary. c. Purify the resulting

conjugate using an appropriate chromatographic technique (e.g., silica gel chromatography

or preparative HPLC).

Characterization: a. Confirm the identity and purity of the final product using techniques such

as Mass Spectrometry and NMR.
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Handling and Storage Workflow
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Propargyl-PEG9-acid Handling and Storage Workflow

Storage

Handling

Disposal

Long-term Storage
(-20°C, dry, dark)

Short-term Storage
(0-4°C, dry, dark)

For immediate use

Don PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Weighing and Preparation

Perform Reaction

Collect in Hazardous Waste

Dispose according to regulations

Receive Compound
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Propargyl-PEG9-acid Bioconjugation Workflow

Step 1: Activation

Step 2: Conjugation

Step 3: Analysis and Purification

Dissolve Propargyl-PEG9-acid and NHS in DMF

Add EDC to initiate activation

Stir at room temperature for 4-6 hours

Dissolve amine-containing molecule in DMF

Add activated PEG-NHS ester

Stir at room temperature overnight

Monitor reaction by TLC/HPLC

Purify conjugate via chromatography

Characterize by Mass Spec/NMR

End

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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